Cas no 308832-66-8 (2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone)

• Product Name: 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone
• CAS No: 308832-66-8
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD05021861
• CID: 3142983
• PubChem ID: 2763821
• Update Time: 2025-10-21

2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone
• 308832-66-8
• Oprea1_404899
• 3-(hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)- quinolinone
• AKOS005070182
• DTXSID70377155
• 3T-0081
• 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone, 95%
• MFCD05021861
• 2-(hydroxymethyl)-2-phenyl-1,2,3,4-tetrahydroquinazolin-4-one
• 2-(Hydroxymethyl)-2-phenyl-2,3-dihydroquinazolin-4(1H)-one
• 2-(hydroxymethyl)-2-phenyl-1,3-dihydroquinazolin-4-one

• MDL： MFCD05021861
• Inchi： 1S/C15H14N2O2/c18-10-15(11-6-2-1-3-7-11)16-13-9-5-4-8-12(13)14(19)17-15/h1-9,16,18H,10H2,(H,17,19)
• InChI Key： YNMVIRAYJOOCBK-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2)NC(C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 254.105527694Da
• Monoisotopic Mass: 254.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 213-216°

2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone

Introduction to 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone (CAS No. 308832-66-8)

2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone, identified by its Chemical Abstracts Service (CAS) number 308832-66-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazolinone class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone, particularly the presence of a hydroxymethyl group and a phenyl ring, contribute to its unique chemical and pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The quinazolinone core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, derivatives of quinazolinone have been extensively studied for their potential in inhibiting kinases and other enzymes involved in cancer progression. The addition of a hydroxymethyl group at the 2-position and a phenyl ring at the 3-position in 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone enhances its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone with biological targets with high accuracy. These studies suggest that the compound may exert its pharmacological effects by modulating key signaling pathways involved in cell proliferation and survival. For instance, preliminary computational studies indicate that this compound could interact with tyrosine kinases, which are critical in regulating cell growth and division.

In vitro studies have begun to unravel the mechanistic basis of the biological activity of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone. These experiments have revealed that the compound exhibits significant inhibitory effects on certain kinases, suggesting its potential as an anti-cancer agent. The hydroxymethyl group appears to play a crucial role in stabilizing the binding interaction with the target protein, while the phenyl ring contributes to hydrophobic interactions that enhance affinity.

The synthesis of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired quinazolinone scaffold efficiently. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also allowed for the preparation of analogs with modified substituents to explore structure-activity relationships.

One of the most exciting aspects of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone is its potential as a lead compound for drug development. Researchers are currently exploring ways to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. Techniques such as structure-based drug design and high-throughput screening are being utilized to identify derivatives with improved efficacy and reduced toxicity.

The quinazolinone scaffold has been successfully incorporated into several marketed drugs, highlighting its importance as a pharmacophore. For example, some quinazolinone derivatives have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Given these successes, it is reasonable to anticipate that 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone could be developed into a therapeutic agent for conditions such as cancer or inflammation.

Future research directions for CAS No. 308832-66-8 include exploring its potential in combination therapies. By pairing this compound with other agents that target different pathways, researchers may be able to achieve synergistic effects that enhance treatment outcomes. Additionally, investigating the compound's effects in preclinical models will provide valuable insights into its safety profile and therapeutic potential before human trials can begin.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 2-(Hydroxymethyl)-2-phenyl-2,3-dihydro-4(1H)-quinazolinone exemplifies this collaborative approach, as it bridges fundamental chemical research with applied medicinal chemistry. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion,CAS No. 308832-66-8 represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies aim to further elucidate its mechanism of action and optimize its therapeutic potential. With continued innovation in synthetic chemistry and drug discovery methodologies, 2-(Hydroxymethyl)- 2 phenyl 22 , 33 -dihydro 44(1H) -quinazolinone, holds great promise as a future therapeutic agent.